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Compound of Interest

Compound Name: 1,3-Dioxolane-2,2-diethanol

Cat. No.: B1296863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

1,3-Dioxolane-2,2-diethanol (CAS No: 5694-95-1). Due to the limited availability of specific

experimental data in publicly accessible literature, this guide also includes generalized

experimental protocols for determining key physical properties of liquid organic compounds.

Core Physical Properties
While specific experimentally determined quantitative physical properties for 1,3-Dioxolane-
2,2-diethanol are not readily available in the reviewed literature, the following information has

been compiled from various sources.
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Property Value Source

Molecular Formula C₇H₁₄O₄ [1]

Molecular Weight 162.18 g/mol [1]

CAS Number 5694-95-1 [1]

Appearance Colorless or light yellow liquid [1]

Synonyms
2-[2-(2-Hydroxyethyl)-[1]

[2]dioxolan-2-yl]ethanol
[1]

Purity ≥ 98% (NMR) [1]

Solubility

The presence of hydroxyl

groups contributes to its

solubility in water and

compatibility with a range of

solvents.[1] Specific

quantitative data is not

available.

Density
Data not available in searched

literature.

Boiling Point
Data not available in searched

literature.

Melting Point
Data not available in searched

literature.

Applications
1,3-Dioxolane-2,2-diethanol is a versatile chemical compound with applications in several

industries:

Pharmaceuticals: It is utilized as a building block in the synthesis of active pharmaceutical

ingredients (APIs) and can serve as a solvent or stabilizer in drug formulations.[1]
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Cosmetics and Personal Care: Its moisturizing properties make it a valuable ingredient in

skincare products.[1]

Textile Industry: Employed as a finishing agent, it can enhance the water repellency and

durability of fabrics.[1]

Polymer Chemistry: It is used as a monomer in the synthesis of certain polymers.[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1,3-
Dioxolane-2,2-diethanol are not available in the searched literature. However, the following

are standard methodologies for determining the key physical properties of a novel or

uncharacterized liquid organic compound.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is simple distillation.

Apparatus:

Round-bottom flask

Distillation head (still head) with a port for a thermometer

Condenser (Liebig, Graham, or Allihn)

Receiving flask

Heating mantle or oil bath

Thermometer

Boiling chips

Procedure:
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A sample of the liquid is placed in the round-bottom flask along with a few boiling chips to

ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb should be positioned so that

the top of the bulb is level with the bottom of the side-arm of the distillation head.

Cooling water is circulated through the condenser.

The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the

thermometer will increase.

The boiling point is recorded as the temperature at which the vapor is in equilibrium with the

liquid, observed as a stable temperature at which the liquid is distilling and condensing in the

condenser.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. A pycnometer (specific gravity bottle) is

used for precise measurement.

Apparatus:

Pycnometer of a known volume

Analytical balance

Constant temperature bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m₁).

The pycnometer is filled with the sample liquid, ensuring no air bubbles are present, and

placed in a constant temperature bath until it reaches thermal equilibrium.

The pycnometer is removed, carefully dried on the outside, and its mass is weighed again

(m₂).
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The mass of the liquid is calculated (m₂ - m₁).

The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V, where V is the volume of

the pycnometer.

Synthesis Pathway
While a specific, detailed synthesis protocol for 1,3-Dioxolane-2,2-diethanol was not found in

the literature, a plausible synthetic route involves the ketalization of a suitable ketone with a

diol. The general reaction for the formation of a dioxolane from a ketone and ethylene glycol is

a well-established organic transformation.

3,3-Dihydroxy-2-pentanone
(Hypothetical Ketone Precursor)

Ethylene Glycol

Acid Catalyst
(e.g., p-TsOH)

 catalysis 

1,3-Dioxolane-2,2-diethanol

Click to download full resolution via product page

Caption: Plausible synthesis of 1,3-Dioxolane-2,2-diethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296863#1-3-dioxolane-2-2-diethanol-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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